Cas no 198713-79-0 (1,4-dimethyl-2-(2-methylprop-2-enyl)benzene)

1,4-Dimethyl-2-(2-methylprop-2-enyl)benzene is a substituted aromatic compound featuring a dimethylbenzene core with an isobutenyl substituent. This structure imparts reactivity useful in organic synthesis, particularly in polymerization and derivatization reactions. The compound’s stability and defined molecular architecture make it a valuable intermediate for producing specialty chemicals, fragrances, and functional materials. Its isobutenyl group offers sites for further functionalization, enabling tailored modifications for specific applications. The product is typically characterized by high purity, ensuring consistent performance in research and industrial processes. Handling requires standard precautions for volatile organic compounds, including adequate ventilation and protective equipment.

1,4-dimethyl-2-(2-methylprop-2-enyl)benzene structure

198713-79-0 structure

Product Name:1,4-dimethyl-2-(2-methylprop-2-enyl)benzene

CAS No:198713-79-0

MF:C₁₂H₁₆

MW:160.255443572998

MDL:MFCD09801217

CID:1390172

PubChem ID:24721976

Update Time:2025-05-27

1,4-dimethyl-2-(2-methylprop-2-enyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1,4-dimethyl-2-(2-methylprop-2-enyl)benzene
- LogP
- 3-(2,5-Dimethylphenyl)-2-methyl-1-propene
- 1,4-Dimethyl-2-(2-methylprop-2-en-1-yl)benzene
- DTXSID50641225
- AKOS006329057
- 198713-79-0
- 1,4-Dimethyl-2-(2-methylallyl)benzene
- Benzene, 1,4-dimethyl-2-(2-methyl-2-propen-1-yl)-
- DB-193175
- MFCD09801217
- MDL： MFCD09801217
- Inchi： 1S/C12H16/c1-9(2)7-12-8-10(3)5-6-11(12)4/h5-6,8H,1,7H2,2-4H3
- InChI Key： INOKSNOLVCRWQY-UHFFFAOYSA-N
- SMILES： C1(C=C(C)C=CC=1C)CC(=C)C

Computed Properties

Exact Mass: 160.12528
Monoisotopic Mass: 160.125200510g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.877
Boiling Point: 226.3°C at 760 mmHg
Flash Point: 84.4°C
Refractive Index: 1.506
PSA: 0
LogP: 3.42200

1,4-dimethyl-2-(2-methylprop-2-enyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB360430-1 g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene, 97%; .	198713-79-0	97%	1g	€545.70	2023-06-20
abcr	AB360430-2 g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene, 97%; .	198713-79-0	97%	2g	€794.30	2023-06-20
Fluorochem	200478-1g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene	198713-79-0	97%	1g	￡297.00	2022-03-01
Fluorochem	200478-2g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene	198713-79-0	97%	2g	￡453.00	2022-03-01
Fluorochem	200478-5g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene	198713-79-0	97%	5g	￡1077.00	2022-03-01
abcr	AB360430-1g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene, 97%; .	198713-79-0	97%	1g	€545.70	2025-02-21
abcr	AB360430-2g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene, 97%; .	198713-79-0	97%	2g	€794.30	2025-02-21
abcr	AB360430-5g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene, 97%; .	198713-79-0	97%	5g	€1777.00	2025-02-21
abcr	AB360430-5 g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene, 97%; .	198713-79-0	97%	5g	€1777.00	2023-06-20
Ambeed	A217490-1g	3-(2,5-Dimethylphenyl)-2-methyl-1-propene	198713-79-0	95+%	1g	$271.0	2024-04-22